Cas no 95035-87-3 (1H-1,4-Diazepine-5,7(2H,6H)-dione,6,6-diethyldihydro-1,4-dimethyl-)

1H-1,4-Diazepine-5,7(2H,6H)-dione,6,6-diethyldihydro-1,4-dimethyl- structure
95035-87-3 structure
Product Name:1H-1,4-Diazepine-5,7(2H,6H)-dione,6,6-diethyldihydro-1,4-dimethyl-
CAS No:95035-87-3
MF:C11H20N2O2
MW:212.288702964783
CID:815263
PubChem ID:11971385
Update Time:2025-04-19

1H-1,4-Diazepine-5,7(2H,6H)-dione,6,6-diethyldihydro-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Diazepine-5,7(2H,6H)-dione,6,6-diethyldihydro-1,4-dimethyl-
    • 6,6-diethyl-1,4-dimethyl-1,4-diazepane-5,7-dione
    • DTXSID10915156
    • 6,6-Diethyl-1,4-dimethyl-2,3-dihydro-1H-1,4-diazepine-5,7(4H,6H)-dione
    • 95035-87-3
    • 1H-1,4-Diazepine-5,7(4H,6H)-dione, 2,3-dihydro-6,6-diethyl-1,4-dimethyl-
    • Inchi: 1S/C11H20N2O2/c1-5-11(6-2)9(14)12(3)7-8-13(4)10(11)15/h5-8H2,1-4H3
    • InChI Key: HPACMIWQYOMVNU-UHFFFAOYSA-N
    • SMILES: O=C1C(C(N(C)CCN1C)=O)(CC)CC

Computed Properties

  • Exact Mass: 212.152478
  • Monoisotopic Mass: 212.152478
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6
  • XLogP3: 0.8

Experimental Properties

  • Density: 0.997
  • Boiling Point: 369.6°Cat760mmHg
  • Flash Point: 163.3°C
  • Refractive Index: 1.461
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